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Compound of Interest

Compound Name: Tfax 594,SE

Cat. No.: B11927528

For Immediate Reference: Tfax 594, SE is a trade name for a red fluorescent dye, chemically
identified as a succinimidyl ester. It is widely known as Alexa Fluor™ 594 NHS Ester. This
amine-reactive dye is extensively used in biological research for labeling proteins and other
molecules for visualization in fluorescence microscopy and flow cytometry.

This document provides essential safety, operational, and disposal information for researchers,
scientists, and drug development professionals using Tfax 594, SE. Adherence to these
guidelines is crucial for ensuring laboratory safety and maintaining experimental integrity.

Safety and Disposal at a Glance

Proper handling and disposal of Tfax 594, SE are straightforward, given its classification as a
non-hazardous substance. However, standard laboratory best practices should always be
observed.
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Aspect

Guideline

Citation

Personal Protective Equipment
(PPE)

Wear standard laboratory
attire, including a lab coat,

safety glasses, and gloves.

[1]

Handling

Avoid inhalation of dust and
direct contact with skin and
eyes. Handle in a well-
ventilated area or under a

chemical fume hood.

[1]

Storage

Store in a cool, dry, and dark
place. The lyophilized powder
is typically stored at -20°C.

[2]

Spill Cleanup

For small spills of the powder,
gently sweep up the material
to avoid creating dust and
place it in a sealed container
for disposal. For solutions,
absorb with an inert material
and dispose of in a sealed

container.

Disposal of Unused Reagent

Unused or expired Tfax 594,
SE should be disposed of as
chemical waste in accordance
with local, state, and federal
regulations. Given its non-
hazardous nature, it can
typically be placed in a
designated chemical waste

container.

[1]

Disposal of Solutions

Aqueous solutions containing
the dye, such as staining
solutions and wash buffers,
should be collected and

disposed of as chemical waste.
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Do not pour down the drain
unless permitted by local

regulations.

Pipette tips, tubes, and other

disposable materials that have
Disposal of Contaminated come into contact with the dye
Materials should be placed in a

designated chemical waste

container.

Key Properties of Tfax 594, SE

The following table summarizes the essential quantitative data for Tfax 594, SE, also known as
Alexa Fluor™ 594 NHS Ester.

Property Value Citation

) Alexa Fluor™ 594 NHS Ester
Chemical Name o [3]
(Succinimidyl Ester)

CAS Number 295348-87-7
Molecular Weight 819.8 g/mol
Excitation Maximum (EXx) 590 nm
Emission Maximum (Em) 617 nm
Extinction Coefficient 92,000 cm~—iM—1

) N-hydroxysuccinimidyl (NHS)
Reactive Group .
ester

Reactivity Primary amines

Experimental Protocols

Tfax 594, SE is primarily used for covalently labeling proteins and other molecules containing
primary amines. The NHS ester reacts with these amines to form a stable amide bond.
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Protein Labeling with Tfax 594, SE

This protocol provides a general procedure for labeling proteins, such as antibodies, with Tfax
594, SE.

Materials:

Protein to be labeled (e.g., IgG antibody) in an amine-free buffer (e.g., PBS)

Tfax 594, SE (lyophilized powder)

Anhydrous dimethyl sulfoxide (DMSO)

Labeling buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

Purification column (e.g., gel filtration or spin desalting column)
Procedure:
o Prepare the Protein Solution:

o Dissolve the protein in the labeling buffer at a concentration of 1-10 mg/mL. Ensure the
buffer is free of primary amines (e.g., Tris).

e Prepare the Dye Stock Solution:

o Allow the vial of Tfax 594, SE to warm to room temperature before opening to prevent
moisture condensation.

o Dissolve the lyophilized dye in anhydrous DMSO to a concentration of 10 mg/mL. This
stock solution should be used immediately or stored desiccated at -20°C and protected
from light.

e Labeling Reaction:

o Slowly add a calculated amount of the dye stock solution to the protein solution while
gently vortexing. The optimal molar ratio of dye to protein should be determined
empirically, but a starting point of a 10-fold molar excess of dye is common.
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o Incubate the reaction for 1 hour at room temperature, protected from light.

o Purification of the Labeled Protein:

o Separate the labeled protein from the unreacted dye using a gel filtration or spin desalting
column equilibrated with an appropriate buffer (e.g., PBS). The first colored band to elute
will be the labeled protein.

o Determination of Degree of Labeling (DOL):

o The DOL (the average number of dye molecules per protein molecule) can be determined
by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and 590
nm (for the dye).

e Storage:

o Store the labeled protein under conditions appropriate for the unlabeled protein, typically
at 4°C for short-term storage or at -20°C in aliquots for long-term storage. Protect from
light.

Workflow for Protein Labeling

Preparation A
Prepare Dye Stock Solution - — -
(10 mg/mL in anhydrous DMSO) Reaction Purification & Analysis Storage
Incubate Dye and Protein Purify Conjugate Determine Degree of Labeling Store Labeled Protein
(1 hour, room temperature, dark) (Gel Filtration/Spin Column) (Spectrophotometry) (4°C or -20°C, dark)
Prepare Protein Solution
(1-10 mg/mL in amine-free buffer)

Click to download full resolution via product page

Caption: Experimental workflow for labeling proteins with Tfax 594, SE.
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Signaling Pathway Interaction

Tfax 594, SE itself does not directly interact with signaling pathways. Instead, it is a tool used
to visualize and track proteins that are components of these pathways. For example, an
antibody against a specific signaling protein (e.g., a kinase or a receptor) can be labeled with
Tfax 594, SE. This fluorescently labeled antibody can then be used in techniques like
immunofluorescence or immunohistochemistry to determine the localization and expression
levels of the target protein within cells or tissues, providing insights into the activity of the
signaling pathway under different conditions.
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Caption: Logical relationship of Tfax 594, SE in visualizing signaling pathway components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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